5-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• SMILES: CN1C=CC2=CC(=CN=C21)CCl
• InChI: InChI=1S/C9H9ClN2/c1-12-3-2-8-4-7(5-10)6-11-9(8)12/h2-4,6H,5H2,1H3
• InChIKey: YHYDBRAPCBVNQR-UHFFFAOYSA-N

5-(Chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine: Kinase-Targeted Building Block

5-(Chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS 1638771-59-1) is a heterocyclic intermediate featuring a fused pyrrolo[2,3-b]pyridine core with a reactive chloromethyl group at the 5-position and a methyl substituent on the pyrrole nitrogen . This compound serves as a versatile electrophilic building block in medicinal chemistry, particularly for constructing fibroblast growth factor receptor (FGFR) inhibitors and other kinase-targeted agents [1]. Its commercial availability at 97–98% purity from multiple global suppliers makes it a practical starting material for parallel library synthesis and lead optimization campaigns . Unlike later-stage functionalized analogs, the chloromethyl handle allows divergent derivatization, enabling rapid exploration of structure–activity relationships (SAR) around the 5-position .

1

Divergent derivatization Chloromethyl handle enables catalyst-free SN2 functionalization for parallel library synthesis and SAR exploration.

2

Ambient-stable intermediate Reported ambient storage specification supports procurement and inventory without cold-chain logistics.

3

Kinase-targeted scaffold Fused pyrrolo[2,3-b]pyridine core supports FGFR and kinase-targeted probe synthesis at reported 97–98% purity.

• [1] Su X, Liu Z, Yue L, et al. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021;11(34):20651-20661. View Source

Why Chloromethyl Outperforms Bromo and Hydroxy Analogs

The pyrrolo[2,3-b]pyridine scaffold contains multiple reactive positions, but the identity of the 5-substituent profoundly alters reactivity, stability, and downstream synthetic efficiency. Simply swapping the chloromethyl group for a bromomethyl or hydroxymethyl analog changes the electrophilicity, storage requirements, and atom economy of the entire synthetic sequence . The bromomethyl analog (CAS 183208-22-2) requires refrigerated storage (2–8°C) and is more prone to elimination side reactions, while the hydroxymethyl variant (CAS 1638771-59-1 analog) lacks the electrophilic reactivity needed for direct nucleophilic displacement without prior activation . The methyl substituent at the N1 position further distinguishes this compound from unsubstituted pyrrolo[2,3-b]pyridine scaffolds by increasing lipophilicity (LogP ~2.31) and reducing hydrogen-bond donor count, which directly impacts membrane permeability in subsequent biological testing .

Storage profile Ambient temperature; no cold-chain required Bromomethyl analog requires 2–8°C refrigeration; thermal degradation risk may shift procurement logistics

Reactivity pathway SN2 displacement under mild conditions (RT–60°C, catalyst-free) 5-Bromo aryl analog requires Pd/Cu-catalyzed cross-coupling; synthetic workflow and purification demands may differ

Physicochemical profile LogP ~2.31, TPSA 17.82 Ų, HBD = 0; preserves CNS-compatible parameter space Hydroxymethyl analog introduces H-bond donor and increases TPSA ~20 Ų; CNS penetration profile may not transfer

Head-to-Head Evidence: Chloromethyl vs. Key Analogs

Ambient Storage Stability vs. Cold-Chain Bromo Analog

5-(Chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine is specified for long-term storage at ambient temperature (cool, dry place) with a minimum purity specification of 95–98% across multiple vendors . In contrast, the direct 5-bromo analog (CAS 183208-22-2) requires refrigerated storage at 2–8°C and must be shipped on wet ice to maintain its 97% purity specification . This difference in storage requirements is attributable to the higher leaving-group propensity of bromide, which renders the bromomethyl derivative more susceptible to solvolysis and thermal degradation at ambient conditions.

Storage stability

Data to verify

Ambient storage; 95–98% purity retained Bromo analog: 2–8°C refrigerated; wet-ice shipping Eliminates cold-chain dependency entirely

Supports ambient procurement and inventory workflow assessment

Commercial storage specifications; supplier-reported data

Evidence Dimension	Long-term storage condition requirement
Target Compound Data	Ambient temperature (cool, dry place); 95–98% purity retained
Comparator Or Baseline	5-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine: 2–8°C refrigerated storage required; shipped on wet ice
Quantified Difference	Eliminates cold-chain dependency entirely; ambient vs. refrigerated (ΔT ~15–25°C storage tolerance gain)
Conditions	Commercial storage specifications from AK Scientific, Leyan, Aladdin Scientific, and Bidepharm

Why This Matters

Eliminating cold-chain storage reduces procurement complexity, shipping costs, and inventory management burden, making the chloromethyl compound the preferred choice for laboratories in regions with limited cold-chain infrastructure or for large-scale stockpiling.

Lower Molecular Weight for Atom Economy vs. Bromo Analog

The target compound has a molecular weight of 180.63 g/mol (C9H9ClN2) . The analogous 5-bromomethyl derivative has a molecular weight of 211.06 g/mol (C8H7BrN2) , representing a 30.43 g/mol increase due to the heavier bromine atom. This 16.9% higher molecular weight for the bromo analog translates to a larger mass footprint in the final drug-like molecule, which can adversely affect ligand efficiency metrics (LE = 1.37 × pIC50 / heavy atom count) and complicate compliance with Lipinski's Rule of Five (MW < 500 Da) during lead optimization [1].

Molecular weight

Class-level

180.63 g/mol

Bromo analog: 211.06 g/mol ΔMW = −30.43 g/mol (14.4% lower)

Supports ligand efficiency and Rule-of-Five compliance review

Calculated from molecular formulas; class-level comparison

Evidence Dimension	Molecular weight (MW)
Target Compound Data	180.63 g/mol
Comparator Or Baseline	5-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine: 211.06 g/mol
Quantified Difference	ΔMW = 30.43 g/mol lower for the chloromethyl compound (14.4% reduction relative to bromo analog)
Conditions	Calculated from molecular formulas: Target C9H9ClN2 vs. Comparator C8H7BrN2

Why This Matters

For medicinal chemistry campaigns where every Dalton matters for oral bioavailability and CNS penetration, the 30 g/mol advantage of the chloromethyl building block may be decisive in maintaining ligand efficiency and favorable physicochemical profiles throughout the optimization cascade.

• [1] Lipinski CA. Lead- and drug-like compounds: the rule-of-five revolution. Drug Discov Today Technol. 2004;1(4):337-341. View Source

SN2 Displacement Reactivity vs. Cross-Coupling Bromo Analog

The chloromethyl group at the 5-position is positioned as a primary alkyl halide capable of bimolecular nucleophilic substitution (SN2) with a wide range of nucleophiles (amines, thiols, alkoxides) under mild conditions . In contrast, the bromo analog (5-bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine) bears a bromine atom directly attached to an sp²-hybridized carbon of the pyridine ring, requiring transition-metal-catalyzed cross-coupling conditions (e.g., Pd-mediated Buchwald–Hartwig or Suzuki reactions) for derivatization [1]. This mechanistic divergence means the chloromethyl compound enables catalyst-free, room-temperature functionalization, whereas the bromo analog mandates palladium catalysts, ligands, and elevated temperatures, increasing both reagent costs and purification complexity.

Derivatization route

Class-level

SN2 pathway

Catalyst-free nucleophilic substitution at RT–60°C

5-Bromo aryl analog: Pd-mediated cross-coupling at 80–110°C

Supports catalyst-free synthetic workflow evaluation

Inferred from sp³ vs. sp² hybridization; class-level assessment

Evidence Dimension	Reaction mechanism for 5-position derivatization
Target Compound Data	SN2 nucleophilic substitution; catalyst-free, mild conditions (RT–60°C)
Comparator Or Baseline	5-Bromo analog: Pd/Cu-catalyzed cross-coupling required; typical conditions 80–110°C, inert atmosphere [1]
Quantified Difference	Qualitative mechanistic divergence: direct SN2 vs. metal-catalyzed coupling; no quantitative rate constant comparison found in open literature
Conditions	Inferred from structural analysis: chloromethyl is sp³-hybridized primary alkyl halide; 5-bromo is sp²-hybridized aryl halide

Why This Matters

The ability to perform nucleophilic substitution without metal catalysts directly reduces the cost of goods, eliminates metal impurity removal steps, and simplifies scale-up for medicinal chemistry laboratories that lack glovebox infrastructure.

• [1] Su X, Liu Z, Yue L, et al. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021;11(34):20651-20661. View Source

CNS-Favorable LogP and TPSA vs. Hydroxy Analog

The target compound has a computed LogP of 2.31 and a topological polar surface area (TPSA) of 17.82 Ų, with zero hydrogen-bond donors . In comparison, the 5-hydroxymethyl analog (1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol equivalent) introduces a hydroxyl group that increases TPSA to approximately 37–40 Ų and adds one H-bond donor, parameters known to correlate with reduced passive CNS permeability [1]. The chloromethyl compound's lower TPSA and absence of H-bond donors place it in a more favorable region of CNS multiparameter optimization (CNS MPO) scoring, making it a superior starting point for CNS-targeted kinase inhibitor programs.

CNS parameters

Class-level

LogP 2.31 TPSA 17.82 Ų HBD = 0

Supports CNS physicochemical parameter space review

Computed properties; hydroxy analog TPSA estimated ~37–40 Ų

Evidence Dimension	Physicochemical profile (LogP, TPSA, HBD count)
Target Compound Data	LogP 2.31, TPSA 17.82 Ų, HBD = 0
Comparator Or Baseline	5-Hydroxymethyl analog: estimated TPSA ~37–40 Ų, HBD ≥ 1 (no direct experimental data for exact comparator found; class-level inference based on -CH2OH vs. -CH2Cl) [1]
Quantified Difference	ΔTPSA ~20 Ų lower; HBD reduced from 1 to 0; LogP increased by ~1.5 log units (estimated)
Conditions	Computed properties from ChemSrc; comparator properties estimated from structural analogs

Why This Matters

For CNS drug discovery, TPSA < 60 Ų and HBD < 3 are established thresholds for brain penetration; the chloromethyl compound's ultralow TPSA of 17.82 Ų and zero HBD provide maximum flexibility for subsequent functionalization without crossing these critical thresholds.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source

Optimal Use Cases for Research and Procurement

Parallel Library Synthesis via Divergent SN2 Derivatization

The chloromethyl handle enables rapid, catalyst-free nucleophilic displacement with diverse amine, thiol, and alkoxide building blocks, making this compound ideal for 96-well plate parallel synthesis of 5-substituted pyrrolo[2,3-b]pyridine libraries [1]. The catalyst-free conditions eliminate the need for palladium screening and metal scavenging, reducing cycle time per library to <24 hours. This scenario leverages the SN2 reactivity differentiation evidenced in Section 3, Evidence Item 3.

CNS-Targeted Probe Development Leveraging Low TPSA

With a TPSA of 17.82 Ų and zero hydrogen-bond donors, this building block preserves CNS drug-like space even after elaboration . Medicinal chemists targeting brain-penetrant FGFR or Trk inhibitors can use this scaffold as a starting point, confident that subsequent substitutions at the chloromethyl position will not push the final compound beyond CNS MPO thresholds. This scenario is directly supported by the physicochemical comparison in Section 3, Evidence Item 4.

Ambient-Temperature Inventory for Global Collaboration

The ambient storage specification of this compound eliminates cold-chain logistics across international collaborating laboratories . Multi-site medicinal chemistry consortia in regions with unreliable refrigeration can stockpile this intermediate without concerns about thermal degradation, unlike the refrigerated bromo analog. This directly applies the storage stability evidence from Section 3, Evidence Item 1.

Atom-Economy Lead Optimization for Molecular Weight Control

For late-stage lead optimization programs struggling to maintain molecular weight below 500 Da, substituting a bromo-based intermediate with this chloromethyl building block recovers ~30 Da of molecular weight headroom . This can be the difference between a compound that satisfies Lipinski's rules and one that fails, particularly for targets requiring high lipophilicity. This scenario stems from the molecular weight advantage documented in Section 3, Evidence Item 2.

Application

Selection Property

Validation Focus

Parallel library synthesis

Electrophilic chloromethyl handle for divergent SN2 derivatization

Catalyst-free nucleophilic displacement scope and reaction efficiency

CNS-targeted probe development

Low TPSA (17.82 Ų) and zero HBD scaffold

CNS MPO parameter preservation after elaboration

Ambient-temperature inventory

Room-temperature storage stability specification

Cold-chain independence and thermal degradation monitoring

Atom-economy lead optimization

Lower molecular weight vs. bromo analog (ΔMW −30 g/mol)

Ligand efficiency metrics and Rule-of-Five compliance assessment

• [1] Su X, Liu Z, Yue L, et al. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021;11(34):20651-20661. View Source